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Compound of Interest

Compound Name: lacto-N-difucohexaose |

Cat. No.: B105781

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory reagents are paramount to ensuring a safe and compliant work
environment. This document provides essential logistical information and procedural guidance
for the safe disposal of Lacto-N-difucohexaose I, a non-hazardous oligosaccharide commonly
used in various research applications.

While a specific Safety Data Sheet (SDS) for Lacto-N-difucohexaose I is not readily available
in the public domain, its classification as a non-hazardous sugar alcohol allows for the
application of standard laboratory procedures for the disposal of such chemicals. The following
guidelines are based on general safety protocols for non-hazardous waste and should be
adapted to comply with the specific regulations of your institution and local authorities.

Quantitative Data Summary

A clear understanding of the physical and chemical properties of Lacto-N-difucohexaose | is
the first step in safe handling. The following table summarizes its key quantitative data.
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Property Value

CAS Number 16789-38-1[1][2]
Molecular Formula C38H65N029[1][2]
Molecular Weight 999.91 g/mol [1][2]
Appearance White to off-white solid[2]
Storage Temperature -20°C[2]

Disposal Protocol

As a non-hazardous substance, Lacto-N-difucohexaose | can typically be disposed of through
standard laboratory waste streams. However, it is crucial to prevent the commingling of non-
hazardous and hazardous waste to avoid unnecessary disposal costs and environmental
burden.

Step-by-Step Disposal Procedure:

o Assess Contamination: Before disposal, ascertain that the Lacto-N-difucohexaose | waste
is not mixed with any hazardous materials. If it is contaminated with a hazardous substance,
it must be treated as hazardous waste and disposed of according to the specific protocols for
the contaminating chemical.

e Solid Waste Disposal:

o Uncontaminated, solid Lacto-N-difucohexaose | can generally be disposed of in the
regular laboratory trash.

o To avoid confusion by custodial staff, it is best practice to package the solid waste in a

clearly labeled, sealed container or bag indicating that the contents are "non-hazardous.

o For larger quantities, consult your institution's environmental health and safety (EHS)
office for specific guidance.

e Aqueous Solution Disposal:
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o Dilute aqueous solutions of Lacto-N-difucohexaose I can typically be poured down the
sanitary sewer, followed by a copious amount of water to ensure thorough flushing.

o Itis imperative to confirm with your local wastewater regulations and institutional policies
before disposing of any chemical waste down the drain. Some municipalities may have
specific restrictions.

o Documentation: Maintain a record of the disposal, including the date, quantity, and method of
disposal, in your laboratory notebook or waste disposal log.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Lacto-N-difucohexaose I.
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Lacto-N-Difucohexaose | Disposal Workflow

Lacto-N-Difucohexaose | Disposal Workflow

Start: Lacto-N-Difucohexaose | Waste

Assess for Contamination with Hazardous Material

Yes No

Dispose as Hazardous Waste per Institutional Protocol Proceed with Non-Hazardous Disposal

Lacto-N-Difucohexaose | Disposal Workflow

Determine Physical Form

Solid Aqueous Solution
\ 4
Package in a sealed, labeled container (‘Non-Hazardous') Check institutional and local regulations for drain disposal.
and dispose in regular lab trash. If permitted, pour down the sanitary sewer with ample water.

Lacto-l\‘J;Difucohexaose | Digposal Workflow

Document Disposal in Lab Records

Click to download full resolution via product page

Caption: Disposal workflow for Lacto-N-Difucohexaose I.
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Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety and disposal protocols, as well as local and national regulations,
before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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